Cas no 2228500-08-9 ({1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol
• CAS No: 2228500-08-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5860744
• PubChem ID: 165679394
• Update Time: 2025-05-19

{1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol
• EN300-1832190
• 2228500-08-9
• {1-[(4-methyl-3-nitrophenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H15NO3/c1-9-2-3-10(6-11(9)13(15)16)7-12(8-14)4-5-12/h2-3,6,14H,4-5,7-8H2,1H3
• InChI Key： NRHWXWDWEDXHIT-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(C)=C(C=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol

Chemical Profile of {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2228500-08-9)

{1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol} is a sophisticated organic compound characterized by its intricate molecular structure, which integrates a cyclopropyl ring with a phenyl group substituted at the 4-position by a methyl group and at the 3-position by a nitro group. This unique arrangement imparts distinct chemical properties and reactivity patterns, making it a subject of interest in various chemical and pharmaceutical research domains.

The compound's primary structural motif, the cyclopropyl group, is known for its strained three-membered ring, which can influence electronic distribution and steric interactions within the molecule. When combined with the electron-withdrawing nitro group and the electron-donating methyl group on the phenyl ring, this creates a complex interplay of electronic effects that can modulate the compound's reactivity and potential biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules featuring cyclopropyl motifs. The cyclopropyl group has been identified as a key structural element in several bioactive natural products and drug candidates, often contributing to binding affinity and metabolic stability. The presence of such a moiety in {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol suggests that it may exhibit interesting interactions with biological targets.

The nitro group attached to the phenyl ring introduces significant electronic and steric influences. Nitro groups are well-known for their ability to participate in hydrogen bonding, redox reactions, and metal coordination, which can be exploited in drug design to enhance binding specificity or modulate pharmacokinetic properties. The specific positioning of the nitro group at the 3-position relative to the methyl group on the phenyl ring may further refine these interactions, offering opportunities for tailored pharmacological effects.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. Studies using molecular docking simulations have shown that compounds with similar structural features to {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol can engage with various protein receptors, potentially leading to therapeutic applications. For instance, researchers have hypothesized that such molecules might interact with enzymes involved in inflammatory pathways or neurotransmitter synthesis.

The synthesis of {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol represents a significant achievement in synthetic organic chemistry. The construction of the cyclopropylmethyl moiety while maintaining regioselectivity during nitration and methylation reactions requires careful planning and execution. Modern synthetic methodologies have improved yields and purity levels, allowing for more extensive exploration of this compound's properties.

In conclusion, {1-(4-methyl-3-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2228500-08-9) is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique combination of functional groups—particularly the cyclopropyl ring and nitro-substituted phenyl moiety—makes it an intriguing candidate for further investigation into its biological activity and therapeutic potential.